2-(1,1-Dioxo-1,2,6-thiadiazinan-2-yl)acetic acid

• IUPAC Name: 2-(1,1-dioxo-1,2,6-thiadiazinan-2-yl)acetic acid
• InChI: InChI=1S/C5H10N2O4S/c8-5(9)4-7-3-1-2-6-12(7,10)11/h6H,1-4H2,(H,8,9)
• InChI Key: KCIDTUHJDPZBTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNS(=O)(=O)N(C1)CC(=O)O
• Molecular Formula: C5H10N2O4S
• Molecular Weight: 194.21 g/mol
• CAS No.: 1780667-24-4

Description

2-(1,1-Dioxo-1,2,6-thiadiazinan-2-yl)acetic acid is a useful research compound. Its molecular formula is C5H10N2O4S and its molecular weight is 194.21. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Fungicidal Agents : Alauddin and Hayat (2012) synthesized 2-[2, 4′-dioxo spiro indole -3, 2′- thiazolidin- 3′-yl] alkanoic acids, demonstrating potential fungicidal activity against various fungal strains including Pyricularia oryzae and Puccinia graminis, showcasing the role of related compounds in agriculture and fungicidal applications (Alauddin & Hayat, 2012).
• Crystal Structure Elucidation : Bhatt et al. (2014) detailed the crystal structure of a closely related compound, providing insights into the molecular geometry and potential interactions of similar compounds, crucial for understanding their behavior in various applications (Bhatt et al., 2014).

Chemical Transformations and Intermediates

• Synthesis of Triheterocyclic Compounds : Demirbas (2005) reported the synthesis of acetic acid derivatives involving 1,2,4-Triazol-3-one, 1,3,4-Thiadiazole, and 1,3,4-Oxadiazole rings, indicating the use of similar compounds in creating complex heterocyclic structures with potential pharmaceutical applications (Demirbas, 2005).
• Synthesis of Hexahydroindoles : Juma et al. (2008) elaborated on the synthesis of 2,6-dioxo-1,2,3,4,5,6-hexahydroindoles from acetal-protected (2,4-dioxocyclohex-1-yl)acetic acid derivatives, outlining the role of related compounds in synthesizing alkaloid intermediates (Juma et al., 2008).

Biochemical Applications

• DNA Hybridization Sensor : Cha et al. (2003) utilized poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester) in an electrochemical DNA hybridization sensor, highlighting the compound's application in biosensor technology and genetic analysis (Cha et al., 2003).
• NMR Spectral Assignment : Molero et al. (2007) provided NMR spectroscopic data for compounds similar to 2-(1,1-dioxo-1,2,6-thiadiazinan-2-yl)acetic acid, essential for chemical analysis and structural elucidation in research (Molero et al., 2007).